Cas no 2167728-82-5 (9-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane)

• Product Name: 9-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2167728-82-5
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6354826
• PubChem ID: 165842200
• Update Time: 2025-10-12

9-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
• 2167728-82-5
• 9-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane
• EN300-1278806

• Inchi： 1S/C11H20N2O/c1-13-6-4-11(5-7-13)12-8-10(2-3-10)9-14-11/h12H,2-9H2,1H3
• InChI Key： HDLVNUSWPRAWRG-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C)CC2)NCC2(C1)CC2

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane

Introduction to 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane (CAS No. 2167728-82-5)

9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane, identified by its CAS number 2167728-82-5, is a structurally complex macrocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of molecules known as diazadispiroalkanes, which are characterized by the presence of two adjacent oxygen atoms linked in a spiro arrangement, along with nitrogen atoms that contribute to the overall heterocyclic system.

The molecular structure of 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane consists of three interconnected rings: a cyclopentane ring, a cyclohexane ring, and an additional decalin-like moiety, all linked through spiro carbon atoms. The presence of oxygen and nitrogen heteroatoms in these rings introduces multiple sites for hydrogen bonding and interactions with biological targets, making this compound a promising candidate for drug discovery.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The rigid structure of 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane provides a scaffold that can be modulated to optimize pharmacokinetic properties and reduce off-target effects. This has led to extensive research into synthesizing derivatives of this compound that may exhibit enhanced therapeutic profiles.

One of the most compelling aspects of 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane is its potential as a lead compound for the development of novel therapeutic agents. Studies have suggested that the spirocyclic core can interact with various biological targets, including enzymes and receptors involved in pain perception, inflammation, and neurodegenerative diseases. For instance, researchers have explored its interactions with transient receptor potential (TRP) channels, which are implicated in sensory perception and cellular signaling pathways.

The synthesis of 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane presents both challenges and opportunities for synthetic chemists. The complexity of the spirocyclic framework requires careful planning to ensure regioselectivity and yield optimization during the synthetic process. However, advances in organic synthesis techniques have made it possible to access such complex molecules with increasing efficiency.

In terms of biological activity, preliminary studies have indicated that derivatives of 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane may exhibit inhibitory effects on certain enzymes associated with metabolic disorders and cancer progression. The oxygen and nitrogen atoms within the molecule provide multiple points of interaction with active sites on these enzymes, potentially leading to the development of new inhibitors with improved efficacy and selectivity.

The pharmacological potential of this compound is further enhanced by its ability to cross the blood-brain barrier (BBB), making it a viable candidate for treating central nervous system (CNS) disorders. Researchers are particularly interested in exploring its interactions with neurotransmitter receptors and ion channels located within neuronal membranes.

The stereochemistry of 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane also plays a crucial role in determining its biological activity. The spirocyclic core can exist in multiple stereoisomeric forms, each with distinct pharmacological properties. Understanding these relationships is essential for designing analogs with optimized potency and minimal side effects.

In conclusion, 9-methyl-5-oxa-9,12-diazadispiro[2.2.5⁶.2³]tridecane (CAS No. 2167728-82-5) represents a structurally fascinating and biologically promising compound that warrants further investigation in medicinal chemistry and drug discovery efforts aimed at addressing various human diseases.